Cas no 59507-94-7 (3-Amino-4H-chromen-4-one)

• Product Name: 3-Amino-4H-chromen-4-one
• CAS No: 59507-94-7
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD17926183
• CID: 1615135
• PubChem ID: 12258646
• Update Time: 2025-08-03

3-Amino-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-aminochromen-4-one
• 3-AMINO-4H-CHROMEN-4-ONE
• 3-amino-chromen-4-one
• SureCN11235545
• 3-amino-4-oxo-4H-1-benzopyrane
• 3-Aminochromenon
• 3-Aminochromone
• 3-aminobenzopyran-4-one
• 3-AMINO-4H-CHROMEN-4-ONE; 3-amino-4H-chromen-4-one; 3-amino-chromen-4-one; SureCN11235545; 3-amino-4-oxo-4H-1-benzopyrane; 3-Aminochromenon; 3-Aminochromone; 3-aminobenzopyran-4-one;
• AS-35453
• KHHXAUPSBBQGKY-UHFFFAOYSA-N
• 59507-94-7
• CS-0171434
• A914314
• DTXSID20482768
• AKOS025402926
• MFCD17926183
• SCHEMBL11235545
• 3-Amino-4H-chromen-4-one

• MDL： MFCD17926183
• Inchi： 1S/C9H7NO2/c10-7-5-12-8-4-2-1-3-6(8)9(7)11/h1-5H,10H2
• InChI Key： KHHXAUPSBBQGKY-UHFFFAOYSA-N
• SMILES： O1C=C(C(C2C=CC=CC1=2)=O)N

Computed Properties

• Exact Mass: 161.047678466g/mol
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

3-Amino-4H-chromen-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 3-Amino-4H-chromen-4-one

3-Amino-4H-chromen-4-one: A Comprehensive Overview of CAS No. 59507-94-7

3-Amino-4H-chromen-4-one, also known by its CAS number 59507-94-7, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the chromenone class, which is characterized by a benzopyran structure with a ketone group at the 4-position and an amino group at the 3-position. The unique structural features of 3-Amino-4H-chromen-4-one make it an attractive candidate for various biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

The chemical structure of 3-Amino-4H-chromen-4-one can be represented as C₁₀H₈N₂O₂. It has a molecular weight of 188.18 g/mol and is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. The compound's stability under various conditions, including temperature and pH, has been extensively studied, making it suitable for both laboratory research and industrial applications.

In recent years, significant advancements have been made in understanding the biological activities of 3-Amino-4H-chromen-4-one. One of the most notable areas of research is its potential as an anti-inflammatory agent. Studies have shown that 3-Amino-4H-chromen-4-one can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This property makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3-Amino-4H-chromen-4-one has also demonstrated potent antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is associated with various diseases such as cardiovascular disorders and neurodegenerative conditions. Research has indicated that 3-Amino-4H-chromen-4-one can scavenge free radicals and protect cells from oxidative damage, making it a valuable component in formulations designed to combat oxidative stress.

The anticancer potential of 3-Amino-4H-chromen-4-one has also been a focus of recent studies. Preclinical trials have shown that this compound can induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is believed to involve the modulation of key signaling pathways involved in cell proliferation and survival. These findings suggest that 3-Amino-4H-chromen-4-one could be developed into a novel anticancer agent with fewer side effects compared to traditional chemotherapy drugs.

In addition to its biological activities, the synthetic methods for producing 3-Amino-4H-chromen-4-one have been optimized to improve yield and purity. Various synthetic routes have been reported, including condensation reactions and cyclization processes. These methods have been refined to ensure that the final product meets the high standards required for pharmaceutical applications.

The pharmacokinetic properties of 3-Amino-4H-chromen-4-one have also been investigated to assess its suitability as a drug candidate. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its bioavailability and half-life are within acceptable ranges for therapeutic use, making it a viable option for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Amino-4H-chromen-4-one. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more detailed insights into the compound's potential as a therapeutic agent.

In conclusion, 3-Amino-4H-chromen-4-one, identified by CAS No. 59507-94-7, is a multifaceted compound with diverse biological activities. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new applications and mechanisms of action, the future prospects for this compound are highly promising.